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Compound of Interest

Compound Name: 1,3-Dioxan-5-ol

Cat. No.: B053867 Get Quote

For researchers, scientists, and drug development professionals, the integrity of their work is

intrinsically linked to the safety of their laboratory environment. The proper disposal of chemical

reagents is a critical component of this, ensuring not only personal safety but also

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe disposal of 1,3-Dioxan-5-ol, a common laboratory reagent.

Immediate Safety and Hazard Profile
1,3-Dioxan-5-ol is recognized primarily as an irritant, with the potential to cause serious eye

irritation.[1] Adherence to proper personal protective equipment (PPE) protocols is non-

negotiable when handling this compound.

Table 1: Key Safety and Hazard Data for 1,3-Dioxan-5-ol
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Property Value Source

Molecular Formula C4H8O3 [1]

Molecular Weight 104.10 g/mol [1]

Primary Hazards Irritant [1]

GHS Hazard Statements
H319: Causes serious eye

irritation
[1]

Precautionary Statements

P264+P265, P280,

P305+P351+P338,

P337+P317

[1]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[2][3]

First Aid (Skin) Wash with plenty of water. [2][3]

First Aid (Inhalation)

Remove person to fresh air

and keep comfortable for

breathing.

[2][3]

Handling

Use in a well-ventilated area.

Avoid breathing mist, gas or

vapours. Avoid contact with

skin and eyes.

[2][3]

Experimental Protocol: Standard Handling and
Disposal Procedure
The following protocol outlines the standard methodology for handling 1,3-Dioxan-5-ol in a

laboratory setting and preparing it for disposal.

Materials:

1,3-Dioxan-5-ol
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Appropriate solvents and reagents for the experiment

Dedicated, labeled waste container (compatible with alcohols and ethers)

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Chemical fume hood

Spill kit for flammable liquids

Procedure:

Preparation:

Before handling 1,3-Dioxan-5-ol, ensure that the designated waste container is properly

labeled with "Hazardous Waste," the chemical name ("1,3-Dioxan-5-ol"), and any other

components of the waste stream.

Confirm that a spill kit is readily accessible.

Don all required PPE.

Handling and Use:

Conduct all work involving 1,3-Dioxan-5-ol within a certified chemical fume hood to

minimize inhalation exposure.[2][3]

Dispense the required amount of the chemical carefully, avoiding splashes.

Post-Experiment Waste Collection:

Collect all waste containing 1,3-Dioxan-5-ol, including any unused material, reaction

byproducts, and contaminated solvents, in the designated hazardous waste container.

Do not mix incompatible waste streams. Given that the parent compound, 1,3-Dioxane,

can form explosive peroxides, it is prudent to handle 1,3-Dioxan-5-ol with similar caution.

[4] Avoid mixing with strong oxidizing or reducing agents in the waste container.
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Rinse any glassware that came into contact with 1,3-Dioxan-5-ol with a suitable solvent

(e.g., ethanol or isopropanol), and collect the rinsate in the hazardous waste container.

Container Management:

Keep the waste container securely closed when not in use.[5]

Store the waste container in a designated satellite accumulation area, away from heat,

sparks, and open flames.[6][7]

Final Disposal:

Once the waste container is full, or if it has been in use for a period approaching your

institution's limit (often 6-12 months), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.[5][8]

The ultimate disposal method will be determined by the waste disposal facility in

accordance with local, state, and federal regulations, and is likely to involve incineration.[2]

[9]

Disposal Workflow
The logical flow for the proper disposal of 1,3-Dioxan-5-ol is a systematic process designed to

ensure safety and compliance at every stage.
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Caption: Workflow for the safe disposal of 1,3-Dioxan-5-ol.
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By adhering to these procedures, laboratory professionals can mitigate the risks associated

with the handling and disposal of 1,3-Dioxan-5-ol, fostering a culture of safety and

environmental stewardship. Always consult your institution's specific chemical hygiene plan and

waste disposal guidelines, as local regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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